Cas no 147539-31-9 (Tert-butyl 4-(3-aminopyridin-2-YL)-1,4-diazepane-1-carboxylate)

Tert-butyl 4-(3-aminopyridin-2-yl)-1,4-diazepane-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and medicinal chemistry applications. Its structure features a 1,4-diazepane core with a 3-aminopyridinyl substituent, offering reactivity at both the amine and pyridine moieties for further functionalization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. This compound is useful in the development of bioactive molecules, including kinase inhibitors and other heterocyclic scaffolds. Its well-defined reactivity and compatibility with diverse reaction conditions make it a practical choice for constructing complex nitrogen-containing frameworks.
Tert-butyl 4-(3-aminopyridin-2-YL)-1,4-diazepane-1-carboxylate structure
147539-31-9 structure
Product Name:Tert-butyl 4-(3-aminopyridin-2-YL)-1,4-diazepane-1-carboxylate
CAS No:147539-31-9
MF:C15H24N4O2
MW:292.376663208008
MDL:MFCD03407997
CID:5041015
PubChem ID:18526386
Update Time:2025-06-14

Tert-butyl 4-(3-aminopyridin-2-YL)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL 4-(3-AMINOPYRIDIN-2-YL)-1,4-DIAZEPANE-1-CARBOXYLATE
    • Tert-butyl 4-(3-aminopyridin-2-YL)-1,4-diazepane-1-carboxylate
    • MDL: MFCD03407997
    • Inchi: 1S/C15H24N4O2/c1-15(2,3)21-14(20)19-9-5-8-18(10-11-19)13-12(16)6-4-7-17-13/h4,6-7H,5,8-11,16H2,1-3H3
    • InChI Key: YXTFNICVWBTAPU-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C2C(=CC=CN=2)N)CCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 356
  • XLogP3: 1.6
  • Topological Polar Surface Area: 71.7

Tert-butyl 4-(3-aminopyridin-2-YL)-1,4-diazepane-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 4-(3-aminopyridin-2-YL)-1,4-diazepane-1-carboxylate

Research Brief on Tert-butyl 4-(3-aminopyridin-2-YL)-1,4-diazepane-1-carboxylate (CAS: 147539-31-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Tert-butyl 4-(3-aminopyridin-2-YL)-1,4-diazepane-1-carboxylate (CAS: 147539-31-9) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique diazepane scaffold and aminopyridine moiety, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies. The following brief synthesizes the latest research findings and explores the compound's role in contemporary pharmaceutical research.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways and pharmacological properties of Tert-butyl 4-(3-aminopyridin-2-YL)-1,4-diazepane-1-carboxylate. The research team employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The compound's structural features were confirmed via NMR and mass spectrometry, with particular emphasis on its stability under physiological conditions. The study also explored its binding affinity to various kinase targets, revealing promising inhibitory activity against selected isoforms.

In another recent development, a collaborative effort between academic and industrial researchers demonstrated the utility of 147539-31-9 as a building block for the design of selective serotonin receptor modulators. The diazepane core was found to enhance conformational flexibility, enabling optimal interactions with receptor binding sites. This research, detailed in ACS Chemical Neuroscience (2024), underscores the compound's versatility in addressing neurological disorders, including depression and anxiety.

Further investigations into the pharmacokinetic profile of Tert-butyl 4-(3-aminopyridin-2-YL)-1,4-diazepane-1-carboxylate have been conducted to evaluate its potential as a drug candidate. Preclinical studies reported in European Journal of Pharmaceutical Sciences (2023) indicated favorable metabolic stability and low cytotoxicity, suggesting its suitability for further optimization. However, challenges such as moderate bioavailability were noted, prompting ongoing research into formulation strategies to enhance delivery efficiency.

The compound's role in fragment-based drug discovery (FBDD) has also been explored. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its use as a fragment library component, enabling the identification of novel lead compounds for infectious diseases. The aminopyridine group was particularly instrumental in forming critical hydrogen bonds with target proteins, as demonstrated through X-ray crystallography studies.

Looking ahead, the integration of computational modeling and high-throughput screening is expected to further elucidate the therapeutic potential of 147539-31-9. Recent advancements in AI-driven drug design, as discussed in Nature Reviews Drug Discovery (2024), suggest that compounds like Tert-butyl 4-(3-aminopyridin-2-YL)-1,4-diazepane-1-carboxylate will play a pivotal role in accelerating the discovery of next-generation pharmaceuticals. Collaborative efforts between academia and industry are crucial to overcoming current limitations and unlocking the full potential of this promising intermediate.

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